Cas no 1604725-24-7 ((3R)-3-Amino-3-(3-methylcyclohexyl)propanamide)

• Product Name: (3R)-3-Amino-3-(3-methylcyclohexyl)propanamide
• CAS No: 1604725-24-7
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5694754
• PubChem ID: 104941196
• Update Time: 2023-10-14

(3R)-3-Amino-3-(3-methylcyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1287677
• 1604725-24-7
• (3R)-3-Amino-3-(3-methylcyclohexyl)propanamide
• Cyclohexanepropanamide, β-amino-3-methyl-, (βR)-

• Inchi： 1S/C10H20N2O/c1-7-3-2-4-8(5-7)9(11)6-10(12)13/h7-9H,2-6,11H2,1H3,(H2,12,13)/t7?,8?,9-/m1/s1
• InChI Key： UPLLTYOOPKHZBC-AMDVSUOASA-N
• SMILES： O=C(C[C@H](C1CCCC(C)C1)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 355.1±25.0 °C(Predicted)
• pka: 16.32±0.40(Predicted)